2-(4-chlorophenyl)-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)acetamide
• InChI: InChI=1S/C22H25ClN2O3/c1-4-11-25-18-10-9-17(13-19(18)28-14-22(2,3)21(25)27)24-20(26)12-15-5-7-16(23)8-6-15/h5-10,13H,4,11-12,14H2,1-3H3,(H,24,26)
• InChI Key: DHDGHGBZPVCZDG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NC(=O)CC3=CC=C(C=C3)Cl)OCC(C1=O)(C)C
• Molecular Formula: C22H25ClN2O3
• Molecular Weight: 400.9 g/mol

Description

2-(4-chlorophenyl)-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide is a useful research compound. Its molecular formula is C22H25ClN2O3 and its molecular weight is 400.9. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Formation

The chemical compound is part of a broader class of compounds explored for various synthetic and application-oriented research. While the exact compound wasn't directly found, related research includes the synthesis of novel derivatives and their potential applications. For instance, the synthesis of N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide derivatives demonstrates the interest in developing new compounds with potential biological activities by exploring different chemical scaffolds and functional groups. These derivatives were prepared using a convenient method, showing the ongoing research in creating new molecules for further study and application (Yu et al., 2014).

Antiallergic Activity

Research into the antiallergic properties of related compounds, such as the study on 11-(aminoalkylidene)-6,11-dihydrodibenz[b,e]oxepin derivatives, reveals the pharmaceutical potential of these chemicals. These compounds were found to exhibit potent inhibitory effects on allergic reactions in preclinical models, highlighting the utility of chemical synthesis in discovering new therapeutic agents (Ohshima et al., 1992).

Photovoltaic Efficiency and Ligand-Protein Interactions

Studies have also delved into the photophysical properties of benzothiazolinone acetamide analogs, exploring their potential in photovoltaic applications and understanding their interactions with biological molecules. This research exemplifies the multifaceted applications of chemically synthesized compounds, extending from energy solutions to biological insights (Mary et al., 2020).